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Compound of Interest

Compound Name: Codeine sulphate

Cat. No.: B072805

This document provides essential safety and logistical information for the proper disposal of
codeine sulphate in a laboratory setting, adhering to regulatory standards and promoting a
culture of safety and environmental responsibility. The procedures outlined are intended for
researchers, scientists, and drug development professionals.

Codeine sulphate is a controlled substance and requires strict adherence to disposal
protocols to prevent diversion and environmental contamination. The United States Drug
Enforcement Administration (DEA) mandates that controlled substances be rendered "non-
retrievable” upon disposal.[1][2][3][4][5] This means the physical or chemical condition of the
substance must be permanently and irreversibly altered, making it unusable for all practical
purposes.[1][3][5]

Regulatory Framework and Disposal Options

Disposal of codeine sulphate must comply with all applicable federal, state, and local
regulations.[1] The DEA does not endorse a specific disposal method but rather the outcome of
non-retrievability.[2][3] Methods such as flushing or mixing with coffee grounds or Kitty litter are
not considered sufficient to meet this standard for DEA registrants.[1]
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Disposal Method

Description

Regulatory Standing &
Considerations

Reverse Distributor

A DEA-registered company
that handles the disposal of

controlled substances.

This is a common and
compliant method. The reverse
distributor is responsible for
the proper destruction of the
substance and provides all
necessary documentation,
such as the DEA Form 41
(Registrants Inventory of Drugs
Surrendered).[6] For Schedule
Il substances like codeine, a
DEA Form 222 is required for

the transfer.

Incineration

High-temperature destruction

of the substance.

The DEA has indicated that
incineration is the only method
they have reviewed that
definitively meets the non-
retrievable standard.[6][7] This
should be performed by a

licensed and permitted facility.

On-Site Chemical Digestion

Use of commercially available
systems to chemically alter the

drug.

Products like Rx Destroyer® or
DRUGBUSTER® use agents
such as activated carbon to
adsorb and chemically alter
the controlled substance to
meet the DEA's non-

retrievable standard.[1][8]

On-Site Encapsulation

Mixing the substance with
another material to render it

non-retrievable.

A documented method
involves mixing the controlled
substance with latex paint and
allowing it to solidify. The
resulting solid block can then

be disposed of in the regular
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trash, though local regulations

should be confirmed.[1]

Experimental Protocol: On-Site Chemical
Destruction (Model)

The following is a model protocol for the on-site chemical destruction of codeine sulphate.
Disclaimer: This protocol is for informational purposes and must be validated by the user to
ensure it meets the DEA's "non-retrievable" standard. This involves analytical testing to confirm
the absence of recoverable codeine.

Objective: To render codeine sulphate non-retrievable through chemical adsorption and
degradation.

Materials:

Codeine sulphate waste

Activated carbon (pharmaceutical grade, high porosity)

Acidic buffer solution (e.g., pH 3.5 citrate buffer)

Basic buffer solution (e.g., pH 10 carbonate buffer)

Sealable, chemically resistant container

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
Methodology:

o Preparation: In a designated and well-ventilated area, preferably a fume hood, weigh the
codeine sulphate waste to be destroyed. All handling and disposal procedures must be
documented and witnessed in accordance with DEA regulations.

e Solubilization: If the codeine sulphate is in solid form, dissolve it in a minimal amount of
water.
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o Adsorption: Add activated carbon to the codeine sulphate solution in a ratio of at least 10:1
(activated carbon to codeine sulphate by weight). Agitate the mixture vigorously for an
extended period (e.g., several hours) to ensure maximum adsorption.

o Chemical Degradation: Codeine stability is pH-dependent.[9][10] To promote degradation,
the pH of the slurry can be adjusted.

o Initially, lower the pH to approximately 3.5 with an acidic buffer and allow the mixture to
react.

o Subsequently, raise the pH to 10 with a basic buffer to facilitate further degradation. The
duration of these steps should be determined through validation studies.

» Solidification and Disposal: After the chemical treatment, the slurry should be solidified. This
can be achieved by mixing it with a solidifying agent like cement or allowing it to air dry in a
secure, designated area. Once solidified and confirmed to be non-retrievable, the waste can
be disposed of in accordance with local hazardous waste regulations.

 Verification (Crucial Step): To validate this procedure, a sample of the final treated waste
must be analyzed to confirm that the codeine is non-retrievable. This typically involves
attempting to extract the drug from the matrix and quantifying any residual codeine using
analytical methods such as High-Performance Liquid Chromatography (HPLC).[11][12] The
absence of detectable codeine would indicate successful destruction.

Logical Workflow for Codeine Sulphate Disposal
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Codeine Sulphate for Disposal
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Yes
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Place in a sequestration device
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Complete DEA Form 41

Destruction must be witnessed
by two authorized individuals

Document in controlled
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Final Disposal
(Hazardous or Non-Hazardous Waste)

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of codeine sulphate.
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It is imperative that all personnel handling controlled substances receive appropriate training on
these procedures and that all disposal activities are meticulously documented to ensure
regulatory compliance and laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072805?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

